(1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate; 98%

• IUPAC Name: (1R,2R)-1,2-bis(3,5-dimethylphenyl)ethane-1,2-diamine;phosphoric acid
• InChI: InChI=1S/C18H24N2.H3O4P/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16;1-5(2,3)4/h5-10,17-18H,19-20H2,1-4H3;(H3,1,2,3,4)/t17-,18-;/m1./s1
• InChI Key: ZKDGAFBRVLBNCX-JAXOOIEVSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(C(C2=CC(=CC(=C2)C)C)N)N)C.OP(=O)(O)O
• Isomeric SMILES: CC1=CC(=CC(=C1)[C@H]([C@@H](C2=CC(=CC(=C2)C)C)N)N)C.OP(=O)(O)O
• Molecular Formula: C18H27N2O4P
• Molecular Weight: 366.4 g/mol

Description

(1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate, also known as (1R,2R)-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine diphosphate, is a compound that has a wide range of uses in scientific research applications. It is a white solid with a melting point of 230-232 °C and a purity of 98%. It is an organic compound that has been used in various biochemical and physiological studies due to its ability to act as a phosphorylating agent. This compound has been used in various studies to investigate the mechanism of action of certain proteins and enzymes, as well as to study the biochemical and physiological effects of certain compounds on various biological systems.

Scientific Research Applications

(1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate has been used in a wide range of scientific research applications. It has been used as a phosphorylating agent in the study of various proteins and enzymes. It has also been used as a substrate in biochemical and physiological studies. Additionally, it has been used in the study of the mechanism of action of certain compounds and drugs, as well as in the study of the biochemical and physiological effects of certain compounds on various biological systems.

Mechanism of Action

Target of Action

It is known to be a chiral nitrogen ligand , which suggests that it may interact with various biochemical entities in an enantioselective manner.

Mode of Action

As a chiral nitrogen ligand, it likely interacts with its targets in a manner that depends on the spatial arrangement of its atoms, leading to enantioselective effects .

Biochemical Pathways

Given its role as a chiral nitrogen ligand, it may be involved in a variety of biochemical reactions where enantioselectivity is important .

Result of Action

As a chiral nitrogen ligand, it is likely to have enantioselective effects, but the specific outcomes would depend on the biochemical context .

Action Environment

It is noted to be air sensitive and should be stored in a dark place under an inert atmosphere .

Advantages and Limitations for Lab Experiments

The use of (1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate in lab experiments has a number of advantages. It is a relatively inexpensive compound and is widely available. Additionally, it is highly stable and has a high purity of 98%. However, there are also some limitations to its use. It is a relatively large molecule, which can make it difficult to use in some experiments. Additionally, it is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for the use of (1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate in scientific research. It could be used to study the mechanism of action of certain drugs on various biological systems. Additionally, it could be used to study the biochemical and physiological effects of certain compounds on various biological systems. Furthermore, it could be used to study the effects of certain compounds on the nervous system, endocrine system, and immune system. Finally, it could be used to study the effects of certain compounds on the development of certain diseases, such as cancer.

Synthesis Methods

The synthesis of (1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate is generally achieved through a two-step process. The first step involves the reaction of 1,2-diaminobenzene with 3,5-dimethylphenol in an acidic medium. This reaction results in the formation of (1R,2R)-1,2-bis(3,5-dimethylphenyl)-1,2-diaminobenzene. The second step involves the reaction of the (1R,2R)-1,2-bis(3,5-dimethylphenyl)-1,2-diaminobenzene with phosphoric acid, which results in the formation of (1R,2R)-1,2-Bis(3,5-dimethylphenyl)-1,2-ethylenediamine phosphate.